Cas no 345925-36-2 (Piperazine, 1-(9H-fluoren-9-ylmethyl)-)

Piperazine, 1-(9H-fluoren-9-ylmethyl)- structure
345925-36-2 structure
Product Name:Piperazine, 1-(9H-fluoren-9-ylmethyl)-
CAS No:345925-36-2
MF:C18H20N2
MW:264.364804267883
CID:1464675
PubChem ID:12841688
Update Time:2025-04-20

Piperazine, 1-(9H-fluoren-9-ylmethyl)- Chemical and Physical Properties

Names and Identifiers

    • Piperazine, 1-(9H-fluoren-9-ylmethyl)-
    • 1-(9H-fluoren-9-ylmethyl)piperazine
    • 345925-36-2
    • 1-[(9H-FLUOREN-9-YL)METHYL]PIPERAZINE
    • DTXSID70511239
    • SCHEMBL15688648
    • Inchi: 1S/C18H20N2/c1-3-7-16-14(5-1)15-6-2-4-8-17(15)18(16)13-20-11-9-19-10-12-20/h1-8,18-19H,9-13H2
    • InChI Key: BPFXGQDQQHXQIA-UHFFFAOYSA-N
    • SMILES: N1(CCNCC1)CC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

  • Exact Mass: 264.1628
  • Monoisotopic Mass: 264.162648646g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 20
  • Rotatable Bond Count: 2
  • Complexity: 301
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.7
  • Topological Polar Surface Area: 15.3Ų

Experimental Properties

  • PSA: 15.27
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